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Compound of Interest

Compound Name: TCO-SS-amine

Cat. No.: B12425800

Essential Safety and Handling Guide for TCO-SS-
amine

For researchers, scientists, and drug development professionals utilizing TCO-SS-amine, this
guide provides immediate and essential safety, operational, and disposal information.
Adherence to these procedures is critical for ensuring laboratory safety and maintaining the
integrity of your experiments.

TCO-SS-amine is a heterobifunctional linker containing a trans-cyclooctene (TCO) moiety, a
cleavable disulfide bond, and a primary amine. While a specific Safety Data Sheet (SDS) for
TCO-SS-amine is not readily available, a comprehensive safety protocol can be established by
considering the hazards associated with its individual functional groups.

Chemical and Physical Properties

A summary of the key properties of TCO-SS-amine is provided below.
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Property Value Source(s)
Chemical Formula C13H24N202S2 [1112]
Molecular Weight ~304.5 g/mol [1]
Physical Form Colorless oil or powder [2][3]

Soluble in DCM, THF,

Solubilit
y acetonitrile, DMF, and DMSO

Storage Conditions -20°C, protect from light

Personal Protective Equipment (PPE)

Due to the presence of an amine group and a disulfide bond, appropriate personal protective
equipment must be worn at all times when handling TCO-SS-amine. The following table
outlines the recommended PPE.

PPE Category Item Specification
) ] ] Nitrile or neoprene gloves are

Hand Protection Chemical-resistant gloves

recommended.
. Must be worn to protect

Eye Protection Safety glasses or goggles )
against splashes.

Skin and Body Protection Laboratory coat A standard lab coat is required.
Work in a well-ventilated area,

) ) ) preferably a fume hood. If
Respiratory Protection Fume hood or respirator

ventilation is inadequate, a

respirator may be necessary.

Operational Plan: Handling and Storage

Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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o Store the compound at -20°C in a tightly sealed container, protected from light, to prevent
degradation. The TCO group is known to be unstable and can isomerize to the unreactive
cis-cyclooctene (CCO) form, especially over time.

Handling:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your
workspace in a well-ventilated area, such as a chemical fume hood.

 Aliquoting: If you need to use smaller quantities, allow the container to warm to room
temperature before opening to prevent condensation of moisture, which could affect the
compound's stability. Aliquot the desired amount and promptly reseal the main container and
return it to -20°C storage.

e Dissolving: Dissolve TCO-SS-amine in an appropriate solvent such as DMSO, DMF, DCM,
THF, or acetonitrile.

o Reaction Setup: When setting up reactions, be aware that the disulfide bond in TCO-SS-
amine is susceptible to cleavage by reducing agents.

Disposal Plan
All waste containing TCO-SS-amine should be treated as hazardous chemical waste.
Waste Collection:

o Collect all solutions and materials contaminated with TCO-SS-amine in a designated,
sealed, and clearly labeled hazardous waste container.

Waste Treatment:

» Amine-containing waste can often be neutralized or treated to reduce its hazard before
disposal. However, specific procedures depend on the other components in the waste
stream.

o Consult your institution's environmental health and safety (EHS) office for specific guidance
on the disposal of amine and disulfide-containing chemical waste.
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Final Disposal:

o Dispose of the hazardous waste container through your institution's approved chemical
waste disposal program, following all local, state, and federal regulations.

Emergency Procedures
Spill:
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Contain: For small spills, contain the material with an inert absorbent material (e.qg.,
vermiculite, sand).

Clean-up: Wearing appropriate PPE, carefully scoop the absorbent material into a sealed
container for hazardous waste disposal. Clean the spill area with a suitable solvent, followed
by soap and water.

Ventilate: Ensure the area is well-ventilated during and after cleanup.
Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water. Seek immediate medical
attention.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations when working with
TCO-SS-amine.
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Workflow for Handling TCO-SS-amine
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Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of TCO-SS-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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